BE“GH@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling 2-Nitroaniline

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Nitroaniline

Cat. No.: B044862

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical plans for the handling and disposal of
2-Nitroaniline, ensuring the well-being of laboratory personnel and compliance with safety
standards.

Operational Plan: Handling and Storage

Safe handling of 2-Nitroaniline is paramount due to its toxicity. Adherence to the following
procedures is mandatory.

Engineering Controls:

o Always handle 2-Nitroaniline in a well-ventilated area, preferably within a certified chemical
fume hood.[1][2]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1][3]

Handling Procedures:

» Before use, thoroughly wash hands and inspect all personal protective equipment (PPE) for
integrity.
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e Minimize dust generation and accumulation when handling the solid form.[2] Avoid creating
airborne dust by handling the compound gently.[4]

» Perform all weighing and transfers of solid 2-Nitroaniline inside a chemical fume hood.[4]
o Keep the container tightly closed when not in use.[1][2]

e Do not eat, drink, or smoke in areas where 2-Nitroaniline is handled or stored.[1][4]

» After handling, wash hands and any exposed skin thoroughly.[1]

Storage:

» Store in a cool, dry, and well-ventilated area away from incompatible substances.[2]

o Keep containers tightly closed and store in a locked poison room or a designated secure
area.[2]

e Incompatible materials include acids, strong oxidizing agents, acid anhydrides, acid
chlorides, and chloroformates.[1][3]

Personal Protective Equipment (PPE)

The consistent use of appropriate PPE is essential to prevent exposure to 2-Nitroaniline.
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PPE Category

Item

Specification

Eye and Face Protection

Safety Goggles with Side
Shields

Must be worn at all times to
protect against dust and
splashes.[5][6]

Face Shield

Recommended in addition to
goggles when there is a

significant risk of splashing.[6]

Skin Protection

Chemical-Resistant Gloves

Wear suitable gloves tested
according to EN 374.[5][7][8]

Check for leaks before use.

Protective Clothing

Wear a lab coat or other
protective clothing to prevent
skin contact.[1][2]

Respiratory Protection

NIOSH-approved Respirator

Use a full-face particle
respirator type N99 (US) or
type P2 (EN 143) if ventilation
is inadequate or as a backup

to engineering controls.[6]

Emergency Procedures

Immediate and appropriate action is crucial in the event of an exposure or spill.

First-Aid Measures:

 In case of skin contact: Immediately wash the affected area with plenty of soap and water for

at least 15 minutes.[1][4] Remove contaminated clothing and seek medical attention if

irritation persists.[4]

 In case of eye contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids.[4] Seek immediate medical attention.[4]

« If inhaled: Move the individual to fresh air.[4] If breathing is difficult, provide oxygen.[4] Seek

immediate medical attention.[4][9] Do not use mouth-to-mouth resuscitation if the victim
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ingested or inhaled the substance.[1][3]

e If swallowed: Do NOT induce vomiting.[3] Rinse mouth with water and call a physician or
poison control center immediately.[3][6]

Spill Response:

Evacuate non-essential personnel from the area.[6]
e Ensure adequate ventilation.[6]

o Wearing appropriate PPE, including respiratory protection, carefully sweep up the spilled
solid material, avoiding dust generation.[10] Moisten slightly to prevent dusting if appropriate.
[11]

e Collect the spilled material into a suitable, closed container for disposal.[6][10]
» Clean the spill area thoroughly with an appropriate solvent followed by soap and water.[4]

e Do not let the chemical enter drains or the environment.[6][10]

Disposal Plan

All waste containing 2-Nitroaniline must be treated as hazardous waste.

» Dispose of unused product and contaminated materials in accordance with local, regional,
and national hazardous waste regulations.[3]

o Leave chemicals in their original containers and do not mix with other waste.[6]

o Handle uncleaned containers as you would the product itself.[6]

Quantitative Data
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Property Value
CAS Number 88-74-4[2]
Molecular Formula C6H6N202[6]

Molecular Weight 138.12 g/mol [6]
Appearance Yellow-orange crystals[2]
Melting Point 70 - 73 °C (158 - 163 °F)
Boiling Point 284 °C (543 °F)

log Pow (n-octanol/water)

1.85

Experimental Workflow: Spill Response
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Immediate Actions

Evacuate Area

Alert Supervisor & Safety Officer
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Assess Spill Size & Hazards

:

Don Appropriate PPE

:

Prepare Spill Kit

Containment & Cleanup

Contain Spill

Clean Up Spill (Sweep Solid)

Decontaminate Area

Disposal &vReporting

Dispose of Waste

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for responding to a 2-Nitroaniline spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2-Nitroaniline]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b044862#personal-protective-equipment-for-handling-
2-nitroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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